Cas no 1823317-05-0 (Benzyl 2-(3-oxocyclobutyl)acetate)

• Product name: Benzyl 2-(3-oxocyclobutyl)acetate
• CAS No: 1823317-05-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD23135413
• CID: 4708777
• PubChem ID: 70700487

Benzyl 2-(3-oxocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(3-oxocyclobutyl)acetate
• AK101899
• Benzyl (3-oxocyclobutyl)acetate
• 3479AC
• FCH2896119
• AX8233438
• Benzyl2-(3-oxocyclobutyl)acetate
• AKOS016003985
• 1823317-05-0
• C16520
• F2147-8794
• SY317088
• DS-3758
• 3-(Cbz-methyl)cyclobutanone
• YXC31705
• MFCD23135413
• 862307-21-9
• DB-342462
• DTXSID00743309

• MDL： MFCD23135413
• Inchi： 1S/C13H14O3/c14-12-6-11(7-12)8-13(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： RUQBTZJNUJTCLL-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Additional information on Benzyl 2-(3-oxocyclobutyl)acetate

Recent Advances in the Study of Benzyl 2-(3-oxocyclobutyl)acetate (CAS: 1823317-05-0) in Chemical Biology and Pharmaceutical Research

Benzyl 2-(3-oxocyclobutyl)acetate (CAS: 1823317-05-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl ketone core and benzyl ester functionality, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

The synthesis of Benzyl 2-(3-oxocyclobutyl)acetate has been optimized in recent years, with several novel methodologies reported. A 2023 study published in the Journal of Medicinal Chemistry detailed a highly efficient, one-pot synthesis route that improves yield and reduces byproducts. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various conditions, which is crucial for its formulation in pharmaceutical products.

In terms of biological activity, Benzyl 2-(3-oxocyclobutyl)acetate has demonstrated notable effects in modulating specific enzymatic pathways. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. This finding suggests potential applications in developing anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs. Additionally, the compound's unique structure allows for further derivatization, enabling the creation of analogs with enhanced potency and selectivity.

Another area of interest is the compound's role in targeted drug delivery systems. A recent study in Advanced Drug Delivery Reviews explored the use of Benzyl 2-(3-oxocyclobutyl)acetate as a linker in prodrug designs. The researchers found that the compound's benzyl ester group can be cleaved by specific enzymes in tumor microenvironments, releasing active drug molecules precisely at the disease site. This targeted approach minimizes systemic toxicity and improves therapeutic efficacy, offering a promising strategy for cancer treatment.

Despite these advancements, challenges remain in the clinical translation of Benzyl 2-(3-oxocyclobutyl)acetate-based therapies. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization of its formulation. Researchers are currently investigating nanoparticle-based delivery systems to enhance its absorption and distribution. Moreover, ongoing toxicology studies are essential to ensure its safety profile before proceeding to human trials.

In conclusion, Benzyl 2-(3-oxocyclobutyl)acetate (CAS: 1823317-05-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug development, particularly in inflammation and oncology. Continued research into its synthesis, mechanism of action, and delivery systems will be critical for unlocking its full therapeutic potential. The recent studies underscore the importance of this molecule in advancing precision medicine and targeted therapies.